Cas no 172640-58-3 (2-Propenamide,N-formyl-N-(hydroxymethyl)-(9CI))

• Product Name: 2-Propenamide,N-formyl-N-(hydroxymethyl)-(9CI)
• CAS No: 172640-58-3
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 1019630
• Update Time: 2023-04-01

2-Propenamide,N-formyl-N-(hydroxymethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-formyl-N-(hydroxymethyl)-(9CI)

• Inchi： 1S/C5H7NO3/c1-2-5(9)6(3-7)4-8/h2-3,8H,1,4H2
• InChI Key： ULLXONNTHWGGLQ-UHFFFAOYSA-N
• SMILES： C(N(C=O)CO)(=O)C=C

Computed Properties

• Exact Mass: 129.043
• Monoisotopic Mass: 129.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2